Cas no 50-85-1 (4-Methylsalicylic acid)

4-Methylsalicylic acid Properties

Names and Identifiers

• 2-Hydroxy-4-methylbenzoic acid
• 2-hydroxy-p-toluic acid
• m-Cresotic acid
• 4-Methylsalicylic acid
• 4-Methyl Salicylic A
• 4-MethylSalicylic
• 2-Hydroxy-4-Me
• 2-Hydroxy-4-methylbenzoic acid,m-Cresotic acid
• 2-Hydroxy-p-toluic acid
• M-Cresotinic acid
• M-HoMosalicylic acid
• ethyl 2-hydroxy-4-methylbenzoate
• ethyl 4-methylsalicylate
• Benzoic acid, 2-hydroxy-4-methyl-, ethyl ester
• T28WB9L56F
• QABFSRANYBCWPK-UHFFFAOYSA-N
• 2-hydroxy-4-methylbenzoic acid ethyl ester
• ethyl 2-hydroxy-4-methyl-benzoate
• Ethyl 4-methyl salicylate
• DTXSID30198166
• 4-methyl-2-hydroxobenzoic acid
• W-105927
• 2,4-Cresotic acid
• 4-Methylsalicylic acid, 99%
• FS-1791
• 4-Methylsalicylic acid, Vetec(TM) reagent grade, 99%
• s5519
• Benzoic acid, 2-hydroxy-4-methyl-
• Q15634118
• InChI=1/C8H8O3/c1-5-2-3-6(8(10)11)7(9)4-5/h2-4,9H,1H3,(H,10,11
• 4H0106V3D3
• 4-Methylsalicylate
• M-CRESOTIC ACID [MI]
• 4-10-00-00617 (Beilstein Handbook Reference)
• AM20060640
• AKOS000120850
• BP-12491
• NSC-16634
• CHEMBL1650625
• SY001921
• FT-0619108
• EINECS 200-068-3
• EN300-21508
• BRN 2208140
• gamma-Cresotic acid
• 4-Methylsalicyclic acid
• CHEBI:20450
• 4-methysalicylic acid
• SCHEMBL168869
• CS-W009192
• 2-hydroxy-p-toluylsyre
• bmse000624
• 4-Methyl-2-hydroxybenzoic acid
• AC7810
• 50-85-1
• 2-Hydroxy-4-methyl-benzoic acid
• AI3-25424
• PD088225
• .gamma.-Cresotic acid
• 4-methyl salicylic acid
• Z104500502
• 2-Hydroxy-p-toluic acid
• AC-11661
• A7534
• UNII-4H0106V3D3
• HY-78144
• MFCD00002454
• CCG-266222
• NSC 16634
• NSC16634
• LS-55453
• 2-Hydroxy-4-methylbenzoicacid
• NS00022260
• DTXCID60120657
• m-Homosalicylate
• DB-013337
• g-Cresotic acid
• 2,4-Cresotate
• m-Cresotinate
• g-Cresotate
• 4-methyl-2-hydroxybenzoate
• +Expand

• MDL： MFCD00002454
• InChIKey： QABFSRANYBCWPK-UHFFFAOYSA-N
• Inchi： 1S/C10H12O3/c1-3-13-10(12)8-5-4-7(2)6-9(8)11/h4-6,11H,3H2,1-2H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1O[H])=O
• BRN： 2208140

Computed Properties

• Exact Mass: 152.04700
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 152.047
• Heavy Atom Count: 13
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: 12
• Surface Charge: 0
• Topological Polar Surface Area: 46.5

Experimental Properties

• LogP: 1.39880
• PSA: 57.53000
• Merck: 14,2580
• Refractive Index: 1.4945 (estimate)
• Water Partition Coefficient: Soluble in water 10 g/L @ 20℃.
• Boiling Point: 315.2°C
• Melting Point: 173-177?°C(lit.)
• Vapor Pressure: 0.000188mmHg at 25°C
• Flash Point: 158.6°C
• Color/Form: Tawny
• Solubility: It is easily soluble in hot water, ethanol, ether, chloroform and alkali hydroxide solutions, and slightly soluble in cold water.
• Density: 1.304 g/cm3

4-Methylsalicylic acid Security Information

• Symbol: GHS07
• RTECS：GP3920100
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302,H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases： 22-36/37/38
• Signal Word：Warning

4-Methylsalicylic acid Customs Data

• HS CODE：2918219000
• Customs Data：

  China Customs Code:

  2918290000

  Overview:

  2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters